2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-[(4-hydroxyphenyl)amino]-9,10-dioxo-

• CAS No.: 67966-88-5
• Molecular Formula: C20H14N2O6S
• Molecular Weight: 410.4 g/mol
• IUPAC Name: 1-amino-4-(4-hydroxyanilino)-9,10-dioxoanthracene-2-sulfonic acid
• InChI: InChI=1S/C20H14N2O6S/c21-18-15(29(26,27)28)9-14(22-10-5-7-11(23)8-6-10)16-17(18)20(25)13-4-2-1-3-12(13)19(16)24/h1-9,22-23H,21H2,(H,26,27,28)
• InChI Key: KFBGXLCLNATBFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3NC4=CC=C(C=C4)O)S(=O)(=O)O)N

Description

2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-[(4-hydroxyphenyl)amino]-9,10-dioxo- is a useful research compound. Its molecular formula is C20H14N2O6S and its molecular weight is 410.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-[(4-hydroxyphenyl)amino]-9,10-dioxo- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-[(4-hydroxyphenyl)amino]-9,10-dioxo- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

38.2 parts of 1-amino-4-bromo-2-sulfoanthraquinone (bromamine acid) are condensed in an aqueous suspension with 12.7 parts of 4-aminophenol with the addition of 1 part of copper(II) sulfate at a pH of 8.5 and a temperature of 70° C. over a period of 1 to 2 hours. This results in a dark blue solution. After cooling to 20°-25° C., the reaction mixture is acidified until reaching a pH of about 1, stirred at 60° C. for about 1 h, salted out with sodium chloride, and the dye chromophore 4-(4'-hydroxyphenyl)amino-1-amino-2-sulfoanthraquinone is isolated by suction filtration.